Cas no 108146-85-6 (2-(2-carboxy-6-methyl-phenyl)-3-methyl-benzoic acid)

• Product Name: 2-(2-carboxy-6-methyl-phenyl)-3-methyl-benzoic acid
• CAS No: 108146-85-6
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 1185007
• PubChem ID: 276126
• Update Time: 2025-04-20

2-(2-carboxy-6-methyl-phenyl)-3-methyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-carboxy-6-methyl-phenyl)-3-methyl-benzoic acid
• DTXSID70298477
• SCHEMBL70391
• 108146-85-6
• DB-202043
• 2,2'-dimethyl-biphenyl-6,6'-dicarboxylic acid
• AKOS024262808
• [1,1'-Biphenyl]-2,2'-dicarboxylic acid, 6,6'-dimethyl-
• 71871-11-9
• NSC-123377
• 6,6'-dimethylbiphenyl-2,2'-dicarboxylic acid
• NSC123377
• 2-(2-carboxy-6-methylphenyl)-3-methylbenzoic acid
• 6,6'-DIMETHYL-[1,1'-BIPHENYL]-2,2'-DICARBOXYLIC ACID

• Inchi： 1S/C16H14O4/c1-9-5-3-7-11(15(17)18)13(9)14-10(2)6-4-8-12(14)16(19)20/h3-8H,1-2H3,(H,17,18)(H,19,20)
• InChI Key： HCUHAHONSFXZMF-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(C)=C1C1C(C(=O)O)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives